Cas no 1805595-73-6 (3-Bromomethyl-2-hydroxy-6-nitropyridine)

3-Bromomethyl-2-hydroxy-6-nitropyridine is a versatile heterocyclic compound featuring a bromomethyl group at the 3-position, a hydroxyl group at the 2-position, and a nitro substituent at the 6-position of the pyridine ring. This structure makes it a valuable intermediate in organic synthesis, particularly for the preparation of pharmaceuticals, agrochemicals, and functional materials. The bromomethyl group offers reactivity for nucleophilic substitution, while the nitro and hydroxyl groups provide sites for further functionalization or coordination. Its well-defined reactivity profile and stability under controlled conditions make it suitable for precise synthetic applications. The compound is typically handled under inert conditions to preserve its integrity.

3-Bromomethyl-2-hydroxy-6-nitropyridine structure

1805595-73-6 structure

Product Name:3-Bromomethyl-2-hydroxy-6-nitropyridine

CAS No:1805595-73-6

MF:C₆H₅BrN₂O₃

MW:233.019500494003

CID:4803080

Update Time:2025-06-14

3-Bromomethyl-2-hydroxy-6-nitropyridine Chemical and Physical Properties

Names and Identifiers

- 3-Bromomethyl-2-hydroxy-6-nitropyridine
- Inchi： 1S/C6H5BrN2O3/c7-3-4-1-2-5(9(11)12)8-6(4)10/h1-2H,3H2,(H,8,10)
- InChI Key： NYGQYGBGUZXWIH-UHFFFAOYSA-N
- SMILES： BrCC1=CC=C([N+](=O)[O-])NC1=O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 290
XLogP3: 0.8
Topological Polar Surface Area: 74.9

3-Bromomethyl-2-hydroxy-6-nitropyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029011899-250mg	3-Bromomethyl-2-hydroxy-6-nitropyridine	1805595-73-6	95%	250mg	$1,058.40	2022-04-01
Alichem	A029011899-1g	3-Bromomethyl-2-hydroxy-6-nitropyridine	1805595-73-6	95%	1g	$3,068.70	2022-04-01

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Additional information on 3-Bromomethyl-2-hydroxy-6-nitropyridine

Comprehensive Overview of 3-Bromomethyl-2-hydroxy-6-nitropyridine (CAS No. 1805595-73-6)

3-Bromomethyl-2-hydroxy-6-nitropyridine (CAS No. 1805595-73-6) is a high-value heterocyclic compound widely utilized in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a bromomethyl group and a nitro substituent, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers increasingly focus on this compound due to its potential applications in drug discovery and material science, aligning with trending topics like green chemistry and sustainable synthesis.

The compound’s pyridine core is a key scaffold in medicinal chemistry, often explored for kinase inhibitors and antibacterial agents. Recent studies highlight its role in developing small-molecule therapeutics, a hot topic in AI-driven drug design. With the rise of computational chemistry, tools like molecular docking and QSAR modeling are used to predict its reactivity, addressing common search queries such as "how to optimize nitropyridine derivatives" or "applications of bromomethyl groups in synthesis."

From a synthetic perspective, 3-Bromomethyl-2-hydroxy-6-nitropyridine is pivotal for C-C coupling reactions and functional group transformations. Its electron-withdrawing nitro group enhances electrophilic reactivity, a feature exploited in catalyzed cross-coupling protocols. This aligns with industry demands for high-yield methodologies, a frequent search term among chemists. Additionally, its stability under ambient conditions makes it preferable for scale-up processes.

Environmental and safety considerations are critical in modern chemistry. While not classified as hazardous, proper handling of brominated compounds is emphasized in laboratory safety guidelines. Researchers often search for "eco-friendly bromination techniques" or "nitropyridine toxicity profiles," reflecting growing interest in benign-by-design principles. The compound’s low volatility and solid-state stability further support its adoption in industrial applications.

In conclusion, 3-Bromomethyl-2-hydroxy-6-nitropyridine (CAS No. 1805595-73-6) bridges fundamental research and applied science. Its relevance to drug development, catalysis, and materials engineering ensures sustained interest. By addressing trending queries like "nitropyridine derivatives in oncology" or "bromomethyl group reactivity," this overview underscores its multidisciplinary significance while adhering to SEO-optimized technical discourse.